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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides a detailed, step-by-step procedure for the proper disposal of

PSB-1114 tetrasodium, a potent and selective P2Y2 receptor agonist. In the absence of a

specific Safety Data Sheet (SDS), a cautious approach based on general principles of

laboratory safety is mandated.

PSB-1114 tetrasodium, with the chemical formula C10H11F2N2Na4O13P3S, is a water-

soluble organic salt.[1][2][3] While specific hazard information is not readily available, it should

be handled with the standard precautions for any research chemical.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.
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Step-by-Step Disposal Procedure
This procedure follows general guidelines for the disposal of non-hazardous laboratory

chemicals.[4][5][6][7][8]

1. Waste Identification and Classification:

Treat PSB-1114 tetrasodium as a chemical waste.

In the absence of specific hazard data, it is prudent to manage it as a potentially hazardous

waste.

2. Small Quantities (Milligram Scale):

For trace amounts, such as residue in an empty container, triple rinse the container with a

suitable solvent (e.g., water).

The rinsate (the rinsing solvent) should be collected and disposed of as chemical waste.

3. Bulk Quantities:

Do not dispose of bulk quantities of PSB-1114 tetrasodium down the drain.[8]

Place the solid waste in a clearly labeled, sealed container. The label should include:

"Hazardous Waste" (as a precaution)

Chemical Name: "PSB-1114 tetrasodium"

Any known hazards (if available)

Date of accumulation

Store the waste container in a designated satellite accumulation area.[6]

4. Aqueous Solutions:

Aqueous solutions of PSB-1114 tetrasodium should be collected in a designated, labeled

waste container.
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Do not mix with other chemical waste unless compatibility is confirmed.

The container should be clearly labeled with the contents and "Aqueous Chemical Waste".

5. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal of the collected

waste.[4]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the disposal of PSB-1114
tetrasodium.
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Disposal Workflow for PSB-1114 Tetrasodium
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Logical Relationship for Chemical Waste
Segregation
Proper segregation of chemical waste is crucial to prevent accidental reactions. The following

diagram illustrates the general principle of segregating different types of laboratory waste.
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Principle of Chemical Waste Segregation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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